1-(2-Pyridylazo)-2-naphthol-6-sulfonic acid

Specification

• CAS No.: 76790-04-0
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol
• IUPAC Name: 6-hydroxy-5-(pyridin-2-yldiazenyl)naphthalene-2-sulfonic acid
• Standard InChI: InChI=1S/C15H11N3O4S/c19-13-7-4-10-9-11(23(20,21)22)5-6-12(10)15(13)18-17-14-3-1-2-8-16-14/h1-9,19H,(H,20,21,22)
• Standard InChI Key: KVGXZCURLRLAGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N=NC2=C(C=CC3=C2C=CC(=C3)S(=O)(=O)O)O

Introduction

1-(2-Pyridylazo)-2-naphthol-6-sulfonic acid is an organic compound belonging to the class of azo dyes. It is characterized by its sulfonic acid group and pyridylazo moiety, which are integral to its chemical properties and applications. This compound is primarily used in analytical chemistry for the detection and quantification of metal ions due to its ability to form stable complexes with them.

Synthesis and Reactions

The synthesis of 1-(2-Pyridylazo)-2-naphthol-6-sulfonic acid typically involves azo coupling reactions between naphthol derivatives and diazonium salts. The coupling reaction occurs preferentially at the para position relative to the hydroxyl group on the naphthalene ring, which enhances the stability and solubility of the resulting azo dye.

Synthesis Steps

• Preparation of Diazonium Salts: Diazonium salts are prepared from aromatic amines.

• Azo Coupling Reaction: The diazonium salt reacts with the naphthol derivative to form the azo compound.

• Purification: The product is purified to obtain the desired compound.

Applications in Analytical Chemistry

1-(2-Pyridylazo)-2-naphthol-6-sulfonic acid is widely used in analytical chemistry for the detection and quantification of metal ions. It forms stable complexes with metal ions, which can be analyzed using UV-visible spectroscopy. This property allows for the selective determination of ions like Fe²⁺ and Co²⁺ in various samples.

Applications Table

Metal Ion	Detection Method	Sample Type
Fe²⁺	Spectrophotometry	Milk Powder
Co²⁺	Spectrophotometry	Foods, Hair

Research Findings

Recent research has focused on developing new methods for detecting metal ions using 1-(2-Pyridylazo)-2-naphthol-6-sulfonic acid. For instance, a spectrophotometric method was developed for the selective determination of Fe²⁺ at pH 4.0, with high precision and recovery rates. Additionally, the compound has been used in the determination of cobalt in foods and hair samples through various analytical techniques.

Spectrophotometric Method for Fe²⁺ Determination

• Wavelength: 760 nm

• Concentration Range: 0-10 μg/10 mL

• Relative Coefficient: 0.9997

• Apparent Molar Absorptivity: 1.57 × 10⁴ L/mol/cm

• RSD (Within-run and Between-day): 1.66% and 2.51%

• Average Recovery Rate: 101.1%